Cas no 1365271-75-5 (4-4-(Piperidinocarbonyl)phenylbenzonitrile)

• Product Name: 4-4-(Piperidinocarbonyl)phenylbenzonitrile
• CAS No: 1365271-75-5
• MF: C₁₉H₁₈N₂O
• MW: 290.359024524689
• MDL: MFCD21609646
• CID: 2771762
• Update Time: 2025-11-02

4-4-(Piperidinocarbonyl)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Piperidinocarbonyl)phenyl]benzonitrile
• 4'-(Piperidine-1-carbonyl)-[1,1'-biphenyl]-4-carbonitrile
• 4-[4-(piperidine-1-carbonyl)phenyl]benzonitrile
• SB43780
• 4'-(Piperidine-1-carbonyl)[1,1'-biphenyl]-4-carbonitrile
• 4-4-(Piperidinocarbonyl)phenylbenzonitrile

• MDL： MFCD21609646
• Inchi： 1S/C19H18N2O/c20-14-15-4-6-16(7-5-15)17-8-10-18(11-9-17)19(22)21-12-2-1-3-13-21/h4-11H,1-3,12-13H2
• InChI Key： YYOKELCIXZRZQP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC(C#N)=CC=2)=CC=1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 416
• XLogP3: 3.6
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4-4-(Piperidinocarbonyl)phenylbenzonitrile

Comprehensive Guide to 4-4-(Piperidinocarbonyl)phenylbenzonitrile (CAS No. 1365271-75-5): Properties, Applications, and Market Insights

4-4-(Piperidinocarbonyl)phenylbenzonitrile (CAS No. 1365271-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique piperidine-carbonyl-phenyl structure, serves as a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for novel drug candidates and advanced materials, understanding the properties and applications of 4-4-(Piperidinocarbonyl)phenylbenzonitrile is essential for researchers and industry professionals.

The molecular formula of 4-4-(Piperidinocarbonyl)phenylbenzonitrile is C19H18N2O, and it features a benzonitrile core linked to a piperidinocarbonylphenyl moiety. This structural arrangement imparts unique physicochemical properties, making it suitable for various applications. Researchers often explore its potential in drug discovery, particularly in designing kinase inhibitors and other therapeutic agents. The compound’s high purity and stability under standard conditions further enhance its utility in laboratory and industrial settings.

One of the most searched questions about 4-4-(Piperidinocarbonyl)phenylbenzonitrile is its role in medicinal chemistry. Recent studies highlight its use as a building block for small-molecule drugs targeting neurodegenerative diseases and cancer. The piperidine ring in its structure is a common pharmacophore, contributing to its bioactivity. Additionally, the benzonitrile group offers versatility in chemical modifications, enabling researchers to tailor the compound for specific applications. These attributes make 4-4-(Piperidinocarbonyl)phenylbenzonitrile a hot topic in AI-driven drug design and computational chemistry.

Beyond pharmaceuticals, 4-4-(Piperidinocarbonyl)phenylbenzonitrile has potential applications in material science. Its aromatic and polar functional groups make it a candidate for developing advanced polymers and coatings. With the growing emphasis on sustainable materials, researchers are investigating its use in eco-friendly formulations. The compound’s compatibility with various solvents and its thermal stability further broaden its applicability in industrial processes.

The market for 4-4-(Piperidinocarbonyl)phenylbenzonitrile is expanding, driven by the increasing investment in R&D across the pharmaceutical and chemical sectors. Suppliers and manufacturers are focusing on high-yield synthesis methods to meet the rising demand. Analytical techniques such as HPLC and NMR are routinely employed to ensure the compound’s purity and quality. As the scientific community continues to explore its potential, 4-4-(Piperidinocarbonyl)phenylbenzonitrile is poised to play a pivotal role in next-generation innovations.

In conclusion, 4-4-(Piperidinocarbonyl)phenylbenzonitrile (CAS No. 1365271-75-5) is a versatile compound with significant implications in drug development and material engineering. Its unique structure and properties align with current trends in precision medicine and green chemistry. For researchers and industry stakeholders, staying updated on the latest advancements related to this compound is crucial for leveraging its full potential.